Cas no 2168337-64-0 (2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol)

• Product Name: 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol
• CAS No: 2168337-64-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5874901
• PubChem ID: 165788201
• Update Time: 2025-10-28

2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol
• 2168337-64-0
• EN300-1269183
• [2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-yl]methanol

• Inchi： 1S/C9H11NO2S/c1-5-2-7(5)8(12)9-10-3-6(4-11)13-9/h3,5,7,11H,2,4H2,1H3
• InChI Key： YPMINFWOKBWNCG-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C(C1CC1C)=O

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol

Introduction to 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol (CAS No. 2168337-64-0)

2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol, with the CAS number 2168337-64-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol make it a promising candidate for various drug development programs.

The chemical structure of 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol consists of a thiazole ring fused with a cyclopropane moiety and a methyl group. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom, which imparts significant chemical stability and reactivity. The cyclopropane moiety, on the other hand, adds conformational rigidity to the molecule, which can influence its pharmacokinetic properties and binding affinity to biological targets.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For instance, thiazoles have been shown to exhibit potent antimicrobial, antifungal, and antiviral activities. In particular, the presence of a cyclopropane ring in the structure of 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol has been associated with enhanced biological activity and improved pharmacological profiles. This makes it an attractive candidate for the development of novel antibiotics and antiviral agents.

In addition to its antimicrobial properties, 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that thiazole derivatives can modulate key enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These enzymes play crucial roles in the breakdown of acetylcholine, a neurotransmitter that is critical for cognitive function. By inhibiting these enzymes, thiazole derivatives like 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol can potentially improve cognitive function and slow down the progression of neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic properties of 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol have also been extensively studied. Its unique structure allows for favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Studies have shown that this compound exhibits good oral bioavailability and low toxicity, making it suitable for further development as a therapeutic agent. Additionally, its low molecular weight and high lipophilicity contribute to its ability to cross biological membranes efficiently.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol in various disease models. Preliminary results have been promising, with the compound demonstrating significant therapeutic effects in preclinical studies. These findings have led to increased interest from pharmaceutical companies and academic researchers alike.

In conclusion, 2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol (CAS No. 2168337-64-0) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.